Anchorage of 4-nitropyridine N-oxide, an optically non-linear entity, onto CdCl2 and CdI2 host matrices

Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9930300333

Abstract

The syntheses and crystal structures of bis(4-nitropyridine N-oxide)cadmium chloride and bis(4-nitropyridine N-oxide)cadmium iodide dihydrate are reported. The cadmium chloride complex exhibits a second-harmonic generation signal (SHG) of the same magnitude as that of KTiOPO4(KTP). The CdCl2 polymeric chains host the 4-nitropyridine N-oxide molecules through short Cd–O bonds, suggesting an extension of the π molecular orbital of the guest molecule through a O—Cd—O bridge.

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